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Compound of Interest

Compound Name: Chlorodimethyloctadecylsilane

Cat. No.: B102641 Get Quote

Essential Safety and Handling Guide for
Chlorodimethyloctadecylsilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for handling

Chlorodimethyloctadecylsilane (CAS No. 18643-08-8). Adherence to these procedures is

essential for ensuring laboratory safety and proper chemical management.

Chlorodimethyloctadecylsilane is a corrosive material that can cause severe skin burns and

eye damage.[1] It may also lead to respiratory irritation.[1] A primary hazard is its reactivity with

water or moisture, which produces hydrochloric acid, a corrosive and toxic substance.[2][3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the required PPE for handling Chlorodimethyloctadecylsilane.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should be worn at all

times. A face shield provides

an additional layer of

protection against splashes.

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin contact.

[1] Nitrile or butyl rubber gloves

are generally recommended

for corrosive materials.

Lab Coat or Chemical-

Resistant Apron

A lab coat should be worn to

protect from minor splashes.

For larger quantities or splash

potential, a chemical-resistant

apron is recommended.[4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Use a respirator if handling

outside of a fume hood, if

ventilation is inadequate, or if

irritation is experienced.[1] A

Type P3 (EN 143) or Type

ABEK (EN14387) respirator

cartridge is suggested.

Footwear Closed-Toed Shoes

Always wear closed-toed

shoes in the laboratory to

protect against spills.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

hazardous situations.
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Aspect Procedure

Handling

- Handle under an inert atmosphere (e.g.,

nitrogen) and in a well-ventilated area,

preferably a chemical fume hood.[1][6] - Avoid

contact with skin, eyes, and clothing.[6] - Do not

breathe dust, mist, vapors, or spray.[6][7] - Use

non-sparking tools and take precautionary

measures against static discharge.[7]

Storage

- Store in a dry, cool, and well-ventilated place.

[1] - Keep containers tightly closed and

protected from moisture.[6] - Store away from

incompatible materials such as acids, water,

strong oxidizing agents, alcohols, and amines.

[1]

Emergency First-Aid Procedures
Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][8]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water.

Seek immediate medical attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert, dry material (e.g., sand, vermiculite) and place in a

suitable, closed container for disposal.

Do not use water to clean up spills, as it will react with the chemical to produce hydrochloric

acid.[9]
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Ventilate the area of the spill.

Disposal:

Dispose of Chlorodimethyloctadecylsilane and any contaminated materials as hazardous

waste.

Disposal should be carried out by a licensed waste disposal company.

Incineration in a permitted hazardous waste incinerator is the typical method of disposal.[9]

Do not dispose of down the drain or in regular trash.

Chemical Reactivity and Hazards
Hazard Description

Water Reactivity

Reacts with water and moisture to form

corrosive and toxic hydrogen chloride gas.[2][3]

[9]

Corrosivity
Causes severe burns to skin, eyes, and mucous

membranes.[1][8][9]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases, alcohols, and amines.[1][6]

Hazardous Decomposition Products

Upon combustion, may produce carbon

monoxide, carbon dioxide, silicon dioxide, and

hydrogen chloride gas.[1][6]

Workflow for Handling
Chlorodimethyloctadecylsilane
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Caption: Workflow for the safe handling and disposal of Chlorodimethyloctadecylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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